Cas no 110577-45-2 (1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-)
110577-45-2 structure
Product Name:1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-
CAS No:110577-45-2
MF:C12H20N2O
MW:208.300003051758
CID:231589
PubChem ID:184234
Update Time:2025-04-19
1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-
- 1H-Imidazole,1-[3,3-dimethyl-2-(1-methylethyl)-1-oxobutyl]- (9CI)
- 1-imidazol-1-yl-3,3-dimethyl-2-propan-2-ylbutan-1-one
- DTXSID70911750
- 1-(1h-imidazol-1-yl)-3,3-dimethyl-2-(propan-2-yl)butan-1-one
- 110577-45-2
- 1H-1,2,4-Triazole, 1-(3,3-dimethyl-2-(1-methylethyl)-1-oxobutyl)-
-
- Inchi: 1S/C12H20N2O/c1-9(2)10(12(3,4)5)11(15)14-7-6-13-8-14/h6-10H,1-5H3
- InChI Key: SQKPVBVGUYXFJI-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)C)C(C)(C)C)N1C=NC=C1
Computed Properties
- Exact Mass: 208.1577
- Monoisotopic Mass: 208.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 0.98
- Boiling Point: 297.4°Cat760mmHg
- Flash Point: 133.7°C
- Refractive Index: 1.506
- PSA: 34.89
- LogP: 2.84160
1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)- Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
110577-45-2 (1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-) Related Products
- 4195-19-1(1-Pivaloyl-1H-imidazol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk